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Compound of Interest

Compound Name: Xylaric acid

Cat. No.: B1226657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for Xylaric acid. However, there is a significant lack of specific

toxicological data for this compound in publicly accessible literature and safety data sheets.

The information presented herein is based on general principles of chemical safety for acidic

compounds and related polyhydroxycarboxylic acids. It is imperative for all personnel to consult

a comprehensive and up-to-date Safety Data Sheet (SDS) from the supplier before handling

Xylaric acid and to conduct a thorough risk assessment for any specific experimental protocol.

Introduction
Xylaric acid, a trihydroxydicarboxylic acid with the empirical formula HOOC–(CHOH)₃–COOH,

is a versatile bio-based chemical.[1] It is derived from the oxidation of xylose and holds promise

as a building block for polymers and as a chelating agent.[1] As its use in research and

development, particularly in the pharmaceutical and polymer industries, is anticipated to grow,

a thorough understanding of its safety profile and proper handling procedures is crucial. This

guide aims to provide an in-depth technical overview of the known safety, toxicity, and handling

guidelines for Xylaric acid to support its safe use in a laboratory and drug development

setting.
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Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Property Value Reference

Molecular Formula C₅H₈O₇ [2]

Molecular Weight 180.11 g/mol [2]

Appearance
White crystalline solid (typical

for similar aldaric acids)
General knowledge

Solubility Soluble in water General knowledge

Acidity

Expected to be a weak to

moderately strong acid due to

the two carboxylic acid groups.

General knowledge

Hazard Identification and Classification
As of the date of this guide, a specific, universally recognized hazard classification for Xylaric
acid under the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS) is not readily available. However, based on its acidic nature and structural similarity to

other polyhydroxycarboxylic acids, the following potential hazards should be considered:

Skin Corrosion/Irritation: Like other acids, Xylaric acid has the potential to cause skin

irritation upon contact.

Serious Eye Damage/Irritation: Direct contact with the eyes is likely to cause serious irritation

or damage.

Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

A generic workflow for the initial assessment of a chemical's hazards is presented below.
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Hazard Identification Workflow

Obtain Substance Information
(e.g., Xylaric Acid)

Review Existing Literature
& Safety Data Sheets

Assess Potential Hazards
(Irritation, Toxicity, etc.)

Identify Structural Analogues
(e.g., Tartaric Acid)

Perform Preliminary Risk Assessment

Define Handling & PPE Requirements

Click to download full resolution via product page

Caption: General workflow for chemical hazard identification.

Toxicological Data Summary
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A comprehensive search of scientific literature and toxicological databases did not yield specific

quantitative toxicity data for Xylaric acid, such as LD50 (Lethal Dose, 50%) or specific irritation

and sensitization studies. The table below is presented as a template for the type of data that

should be sought from a supplier's Safety Data Sheet or through dedicated toxicological

testing. For context, data for a structurally similar and well-studied compound, L-(+)-Tartaric

acid, is included for illustrative purposes.

Toxicological Endpoint Xylaric Acid
L-(+)-Tartaric Acid (for
comparison)

Acute Oral Toxicity (LD50) No data available
LD50 Oral - Rat - > 2,000

mg/kg

Acute Dermal Toxicity (LD50) No data available
LC50 Dermal - Rat - > 2,000

mg/kg

Skin Corrosion/Irritation
No specific data; assume

irritant

Skin - Rabbit; Result: No skin

irritation

Serious Eye Damage/Irritation
No specific data; assume

serious irritant

Eyes - In vitro study; Result:

Risk of serious damage to

eyes

Respiratory or Skin

Sensitization
No data available No data available

Germ Cell Mutagenicity No data available No data available

Carcinogenicity No data available No data available

Reproductive Toxicity No data available No data available

Specific Target Organ Toxicity

(Single Exposure)

No data available; may cause

respiratory irritation
No data available

Specific Target Organ Toxicity

(Repeated Exposure)
No data available No data available

Data for L-(+)-Tartaric Acid is sourced from publicly available Safety Data Sheets.
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Given the lack of specific data, a precautionary approach is essential. Researchers should

handle Xylaric acid as a potentially hazardous substance until specific toxicological testing is

conducted and published.

Experimental Protocols for Toxicity Testing
While no specific experimental protocols for the toxicological assessment of Xylaric acid were

found, standard OECD (Organisation for Economic Co-operation and Development) guidelines

are followed for the safety testing of new chemical substances. These protocols are designed

to be robust and reproducible. Researchers planning to conduct toxicity studies on Xylaric
acid should adhere to these or equivalent standardized methods.

A generalized workflow for an in vitro skin irritation test is depicted below.
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In Vitro Skin Irritation Test Workflow (OECD 439)

Prepare Reconstructed
Human Epidermis (RhE) Tissue

Apply Test Substance
(Xylaric Acid Solution)

Incubate for a
Defined Period

Wash and Transfer Tissue

MTT Assay to Determine
Cell Viability

Measure Optical Density

Calculate Percentage
of Cell Viability

Classify Irritation Potential

Click to download full resolution via product page

Caption: A simplified workflow for in vitro skin irritation testing.
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Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method involves the administration of the test substance to animals in a stepwise

procedure. The starting dose is selected from a series of fixed dose levels. The outcome of the

test on a small group of animals determines the next step. This method uses a minimal number

of animals to classify the substance's acute toxicity.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method - OECD Test Guideline 439
This in vitro test uses a reconstructed human epidermis model. The test substance is applied

topically to the tissue. Cell viability is then measured to determine the substance's potential for

skin irritation. A reduction in cell viability below a certain threshold indicates irritation potential.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method - OECD Test Guideline
492
This test method utilizes a reconstructed human cornea-like epithelium model to assess the

potential for a substance to cause serious eye damage or irritation. The substance is applied to

the epithelial surface, and cell viability is measured to predict the level of eye irritation.

Bacterial Reverse Mutation Test (Ames Test) - OECD
Test Guideline 471
This is a widely used in vitro test to assess the mutagenic potential of a chemical. Strains of

bacteria (e.g., Salmonella typhimurium) with pre-existing mutations are exposed to the test

substance. A mutagenic substance will cause reverse mutations, allowing the bacteria to grow

in a selective medium.

Handling and Storage Guidelines
Given the acidic nature of Xylaric acid and the lack of comprehensive safety data, stringent

adherence to safe laboratory practices is mandatory.
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Personal Protective Equipment (PPE)
A risk assessment should guide the selection of appropriate PPE. The following are minimum

requirements:

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

handling larger quantities or when there is a significant risk of splashing.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber) should be worn. Gloves

must be inspected before use and disposed of properly after handling the material.

Skin and Body Protection: A laboratory coat is required. For operations with a high potential

for spills, a chemical-resistant apron should also be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate particulate filter should be used in a well-ventilated area,

preferably within a fume hood.

The logical relationship for selecting appropriate PPE is illustrated in the following diagram.
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PPE Selection Logic

Identify Potential Routes
of Exposure

Inhalation (Dust/Aerosol) Skin Contact Eye Contact

Respirator Gloves, Lab Coat, Apron Safety Goggles, Face Shield

Select Appropriate PPE

Click to download full resolution via product page

Caption: Decision-making process for PPE selection.

Engineering Controls
Ventilation: Work with Xylaric acid, especially when handling the powder or creating

solutions, should be conducted in a well-ventilated area. A chemical fume hood is highly

recommended.

Eyewash Stations and Safety Showers: These must be readily accessible in any area where

Xylaric acid is handled.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong bases, strong oxidizing agents, and

reactive metals.

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

Spills and Waste Disposal
Spills: In case of a spill, evacuate the area. Wear appropriate PPE before attempting to clean

up. For small spills of the solid, carefully sweep up the material to avoid generating dust and

place it in a labeled container for disposal. For liquid spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a suitable container.

Waste Disposal: Dispose of Xylaric acid and any contaminated materials in accordance with

all applicable federal, state, and local environmental regulations. Do not dispose of down the

drain unless permitted by local authorities.

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.

Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water for

at least 15 minutes. Remove contaminated clothing. Consult a physician.

Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15

minutes and consult a physician.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water and consult a physician.

Conclusion
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Xylaric acid is a promising chemical intermediate, but a thorough understanding and

implementation of safety protocols are paramount for its handling. The current lack of specific

toxicological data necessitates a cautious approach, treating it as a potentially hazardous

substance. Researchers, scientists, and drug development professionals must rely on the

general principles of acid safety, conduct thorough risk assessments for their specific

applications, and always use appropriate personal protective equipment and engineering

controls. It is strongly recommended that a comprehensive Safety Data Sheet be obtained from

the supplier and that further toxicological studies are conducted to fill the existing data gaps

and ensure the safe and responsible use of Xylaric acid in all its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1226657?utm_src=pdf-body
https://www.benchchem.com/product/b1226657?utm_src=pdf-body
https://www.benchchem.com/product/b1226657?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/aldrich/163449
https://pubchem.ncbi.nlm.nih.gov/compound/D-Xylaric-Acid
https://www.benchchem.com/product/b1226657#safety-toxicity-and-handling-guidelines-for-xylaric-acid
https://www.benchchem.com/product/b1226657#safety-toxicity-and-handling-guidelines-for-xylaric-acid
https://www.benchchem.com/product/b1226657#safety-toxicity-and-handling-guidelines-for-xylaric-acid
https://www.benchchem.com/product/b1226657#safety-toxicity-and-handling-guidelines-for-xylaric-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1226657?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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